4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide
• InChI: InChI=1S/C13H9F4NO3S/c14-9-1-7-12(8-2-9)22(19,20)18-10-3-5-11(6-4-10)21-13(15,16)17/h1-8,18H
• InChI Key: IABFUIOIHOCZAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)F)OC(F)(F)F
• Molecular Formula: C13H9F4NO3S
• Molecular Weight: 335.28 g/mol

Description

4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide, also known as TFPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical research. TFPB is a sulfonamide derivative that has been shown to have various biochemical and physiological effects, making it a valuable tool in research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide involves the binding of the compound to the active site of CA IX, inhibiting its enzymatic activity. This inhibition leads to a decrease in the production of bicarbonate ions, which are necessary for cancer cell survival and growth.
Biochemical and physiological effects:
In addition to its role as a CA IX inhibitor, 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide has been shown to have various other biochemical and physiological effects. 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide has been shown to inhibit the activity of the sodium/hydrogen exchanger 3 (NHE3), which is involved in the regulation of sodium and water balance in the body. 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide has also been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR), which is involved in the regulation of chloride ion transport in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide in lab experiments include its high purity level and its ability to selectively inhibit specific enzymes. However, one limitation of using 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide is its potential toxicity, which must be taken into account when designing experiments.

Future Directions

There are several potential future directions for research involving 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide. One area of interest is the development of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide analogs with improved selectivity and potency for specific enzymes. Another potential direction is the investigation of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide's effects on other physiological processes, such as ion transport in the kidneys. Additionally, 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide's potential as a therapeutic target for cancer treatment warrants further investigation.

Synthesis Methods

The synthesis of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide involves the reaction of 4-trifluoromethoxyaniline with 4-fluorobenzenesulfonyl chloride in the presence of a base. The reaction yields 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide as a white solid with a high purity level.

Scientific Research Applications

4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide has been used extensively in scientific research as a tool to study various biochemical and physiological processes. One of the primary applications of 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide is as an inhibitor of carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer. 4-fluoro-N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide has been shown to inhibit the activity of CA IX, making it a potential therapeutic target for cancer treatment.